Cas no 1804487-22-6 (2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804487-22-6
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4870527
• Update Time: 2025-06-08

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-4-1-3(7(10)11)6(8(14)15)13-5(4)2-12/h1,7H,2,12H2,(H,14,15)
• InChI Key： UTFOIBXJJBAQCT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=O)O)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804487-22-6)

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid, identified by its CAS number 1804487-22-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds known for their broad biological activity and utility in drug development. The structural features of this molecule, including its aminomethyl, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug design.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, making the compound a versatile intermediate in the synthesis of more complex molecules. This feature is particularly valuable in the development of bioactive scaffolds where primary amines can participate in various coupling reactions, such as amide or urea bond formation. The presence of the chloro substituent at the 3-position further enhances the reactivity of the molecule, allowing for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. These attributes make 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid a valuable building block in medicinal chemistry.

The difluoromethyl group at the 5-position is another critical feature that influences the electronic properties and metabolic stability of the compound. Fluorine atoms are well-known for their ability to modulate pharmacokinetic profiles, including bioavailability and metabolic clearance rates. In drug discovery, fluorinated pyridines are frequently incorporated into lead compounds due to their ability to enhance binding affinity and resistance to enzymatic degradation. The specific placement of the difluoromethyl group in 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid may contribute to its potential as an intermediate in the synthesis of drugs targeting neurological disorders, infectious diseases, or cancer.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure-activity relationships (SAR) of pyridine derivatives. Studies have demonstrated that subtle modifications in the substitution pattern can significantly alter the binding interactions with biological targets. For instance, computational analyses suggest that the combination of an aminomethyl group and a chloro substituent may enhance binding affinity to enzymes or receptors involved in signal transduction pathways. Additionally, the electronic effects induced by the difluoromethyl group could improve ligand efficiency by stabilizing transition states during molecular interactions.

In clinical research, derivatives of pyridine have shown promise in treating a variety of therapeutic areas. For example, pyridine-based molecules have been investigated for their potential as kinase inhibitors, which are crucial in targeted cancer therapies. The structural motifs present in 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid align well with known pharmacophores found in successful kinase inhibitors. The ability to further modify this scaffold could lead to novel compounds with improved efficacy and reduced side effects.

The carboxylic acid moiety at the 6-position provides another site for functionalization, enabling conjugation with other biomolecules or further derivatization into esters or amides. This flexibility is particularly useful in prodrug design or peptide mimetics, where additional functional groups can be introduced to enhance solubility or target specificity. The versatility of this compound makes it an attractive candidate for synthetic chemists seeking to develop new therapeutic agents.

From a synthetic chemistry perspective, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid represents an interesting challenge due to its complex substitution pattern. Recent methodologies have focused on developing efficient synthetic routes that minimize unwanted side reactions while maintaining high yields. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been explored as viable strategies for introducing additional functional groups at specific positions on the pyridine ring. These approaches not only enhance synthetic efficiency but also allow for greater control over regioselectivity.

The role of fluorinated compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological properties, including enhanced lipophilicity and metabolic stability. In particular, fluorinated pyridines have been extensively studied for their applications in antiviral and anticancer drugs. The presence of two fluorine atoms at the 5-position in 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid may contribute to its potential as a precursor for such therapeutic agents by providing favorable electronic and steric properties.

Future research directions may explore derivatization strategies aimed at optimizing pharmacokinetic profiles while maintaining biological activity. For instance, exploring alternative substitution patterns or introducing additional heterocycles could lead to novel analogs with enhanced potency or selectivity. Additionally, green chemistry principles may guide future synthetic efforts by emphasizing sustainable methodologies that reduce waste and energy consumption.

In summary, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804487-22-6) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As computational methods and synthetic techniques continue to advance, this compound is likely to play an increasingly important role in discovering new therapeutic agents that meet modern healthcare needs.